Cas no 61314-49-6 (Isoxazole, 3,4-dimethyl-5-(2,4,6-trimethylphenyl)-)

• Product Name: Isoxazole, 3,4-dimethyl-5-(2,4,6-trimethylphenyl)-
• CAS No: 61314-49-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 484493
• PubChem ID: 12464303
• Update Time: 2025-04-19

Isoxazole, 3,4-dimethyl-5-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,4-dimethyl-5-(2,4,6-trimethylphenyl)-
• 3,4-dimethyl-5-(2,4,6-trimethylphenyl)-1,2-oxazole
• 3,4-Dimethyl-5-(2,4,6-trimethylphenyl)isoxazole
• 5-Mesityl-3,4-dimethylisoxazole
• DTXSID00499293
• 61314-49-6

• Inchi： 1S/C14H17NO/c1-8-6-9(2)13(10(3)7-8)14-11(4)12(5)15-16-14/h6-7H,1-5H3
• InChI Key： WDUZAPMBCMHOQN-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C)=N1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03